Cas no 2287279-95-0 (3-[(3-Methylphenyl)methyl]bicyclo[1.1.1]pentane-1-carboxylic acid)

• Product Name: 3-[(3-Methylphenyl)methyl]bicyclo[1.1.1]pentane-1-carboxylic acid
• CAS No: 2287279-95-0
• MF: C₁₄H₁₆O₂
• MW: 216.275644302368
• CID: 5791577
• PubChem ID: 137944757
• Update Time: 2025-06-14

3-[(3-Methylphenyl)methyl]bicyclo[1.1.1]pentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2287279-95-0
• EN300-6761869
• 3-[(3-Methylphenyl)methyl]bicyclo[1.1.1]pentane-1-carboxylic acid

• Inchi： 1S/C14H16O2/c1-10-3-2-4-11(5-10)6-13-7-14(8-13,9-13)12(15)16/h2-5H,6-9H2,1H3,(H,15,16)
• InChI Key： FHFYHNUVZJFADE-UHFFFAOYSA-N
• SMILES： OC(C12CC(CC3C=CC=C(C)C=3)(C1)C2)=O

Computed Properties

• Exact Mass: 216.115029749g/mol
• Monoisotopic Mass: 216.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-[(3-Methylphenyl)methyl]bicyclo[1.1.1]pentane-1-carboxylic acid

Research Briefing on 3-[(3-Methylphenyl)methyl]bicyclo[1.1.1]pentane-1-carboxylic acid (CAS: 2287279-95-0)

In recent years, the compound 3-[(3-Methylphenyl)methyl]bicyclo[1.1.1]pentane-1-carboxylic acid (CAS: 2287279-95-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclo[1.1.1]pentane (BCP) derivative has emerged as a promising scaffold for drug discovery due to its unique structural properties, which enable it to serve as a bioisostere for traditional aromatic rings and other functional groups. The compound's potential applications span across various therapeutic areas, including neurology, oncology, and inflammation.

Recent studies have focused on the synthesis and optimization of 3-[(3-Methylphenyl)methyl]bicyclo[1.1.1]pentane-1-carboxylic acid to enhance its pharmacokinetic and pharmacodynamic properties. A notable advancement is the development of novel synthetic routes that improve yield and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The study highlights the use of palladium-catalyzed cross-coupling reactions to efficiently introduce the 3-methylphenylmethyl moiety, thereby streamlining the production process.

In addition to synthetic improvements, researchers have explored the biological activity of this compound. Preliminary in vitro assays indicate that 3-[(3-Methylphenyl)methyl]bicyclo[1.1.1]pentane-1-carboxylic acid exhibits moderate inhibitory effects on specific enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for developing anti-inflammatory agents. Further in vivo studies are underway to validate these effects and assess the compound's safety profile.

The unique three-dimensional structure of bicyclo[1.1.1]pentane derivatives, including 3-[(3-Methylphenyl)methyl]bicyclo[1.1.1]pentane-1-carboxylic acid, offers advantages in drug design by improving metabolic stability and reducing off-target interactions. A 2022 review in Nature Reviews Drug Discovery emphasized the growing importance of BCP-based compounds in addressing challenges associated with traditional flat aromatic systems, such as poor solubility and high lipophilicity.

Looking ahead, the research community anticipates that 3-[(3-Methylphenyl)methyl]bicyclo[1.1.1]pentane-1-carboxylic acid will play a pivotal role in the development of next-generation therapeutics. Ongoing efforts are focused on elucidating its mechanism of action, optimizing its structure-activity relationships, and exploring its potential in combination therapies. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.